4-butyl-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one

• IUPAC Name: 4-butyl-8-[(dimethylamino)methyl]-7-hydroxychromen-2-one
• InChI: InChI=1S/C16H21NO3/c1-4-5-6-11-9-15(19)20-16-12(11)7-8-14(18)13(16)10-17(2)3/h7-9,18H,4-6,10H2,1-3H3
• InChI Key: MUSUVMDVWQVBIN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=CC(=C2CN(C)C)O
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol

Description

4-butyl-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one, also known as BAPTA-AM, is a calcium chelator that has gained significant attention in scientific research. It is a cell-permeable molecule that binds to calcium ions, which makes it an essential tool for studying calcium signaling pathways in cells.

Mechanism of Action

4-butyl-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one binds to calcium ions, which prevents them from binding to calcium-binding proteins. This results in the inhibition of calcium signaling pathways in cells. This compound is a reversible calcium chelator, which makes it an ideal tool for studying calcium signaling pathways in cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit calcium-dependent processes such as muscle contraction, neurotransmitter release, and insulin secretion. This compound has also been shown to induce apoptosis in cancer cells by inhibiting calcium-dependent processes that are essential for cell survival.

Advantages and Limitations for Lab Experiments

4-butyl-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one has several advantages for lab experiments. It is a reversible calcium chelator, which makes it an ideal tool for studying calcium signaling pathways in cells. It is also cell-permeable, which allows it to penetrate cell membranes and interact with intracellular calcium stores. However, this compound has some limitations for lab experiments. It has a short half-life, which means that it must be used immediately after synthesis. It is also sensitive to light and temperature, which can affect its stability and efficacy.

Future Directions

4-butyl-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one has several potential future directions in scientific research. It can be used to study the role of calcium signaling in various diseases, including cancer, diabetes, and neurodegenerative diseases. It can also be used to develop new therapies that target calcium signaling pathways in cells. Additionally, future research can focus on developing new calcium chelators that have improved stability and efficacy compared to this compound.
Conclusion
This compound is a calcium chelator that has significant applications in scientific research. It is an essential tool for studying calcium signaling pathways in cells and has several biochemical and physiological effects. While it has some limitations for lab experiments, it has several potential future directions in scientific research. This compound is a valuable tool for understanding the role of calcium signaling in various cellular processes and diseases.

Synthesis Methods

4-butyl-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one is synthesized by reacting BAPTA with N,N-dimethylformamide dimethyl acetal. The reaction produces this compound, which is a cell-permeable form of BAPTA. The synthesis method is well-established and has been used extensively in scientific research.

Scientific Research Applications

4-butyl-8-[(dimethylamino)methyl]-7-hydroxy-2H-chromen-2-one is widely used in scientific research as a calcium chelator. It is an essential tool for studying calcium signaling pathways in cells. Calcium signaling is a critical process that regulates various cellular functions, including gene expression, cell division, and apoptosis. This compound is used to study the role of calcium signaling in these cellular processes.